molecular formula C3H8O<br>CH3CHOHCH3<br>(CH3)2CHOH<br>C3H8O B130326 Isopropanol CAS No. 67-63-0

Isopropanol

Cat. No. B130326
CAS RN: 67-63-0
M. Wt: 60.1 g/mol
InChI Key: KFZMGEQAYNKOFK-UHFFFAOYSA-N
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Description

Isopropanol, also known as 2-propanol, dimethylcarbinol, or rubbing alcohol, is one of the most common members of the alcohol family of organic compounds . It was the first commercial synthetic alcohol, produced in 1920 by chemists at the Standard Oil Company of New Jersey while studying petroleum by-products . It is used in a variety of applications, including as a rubbing-alcohol antiseptic, in aftershave lotions, hand lotions, and other cosmetics, and as an inexpensive solvent for cosmetics, drugs, shellacs, and gums .


Synthesis Analysis

Isopropanol is synthesized from the reaction of propylene with sulfuric acid, followed by hydrolysis . In some cases, the hydration of propylene is carried out in one step, using water and a catalyst at high pressure . There are also studies on the carbon-negative production of isopropanol from abundant, low-cost waste gas feedstocks, such as industrial emissions and syngas .


Molecular Structure Analysis

Isopropanol is a secondary alcohol and a structural isomer of propanol . This means it shares the same molecular formula with propanol but has a different arrangement of atoms . The isopropanol molecule contains a total of 11 bonds, including 3 non-H bonds, 1 hydroxyl group, and 1 secondary alcohol .


Chemical Reactions Analysis

Isopropanol is flammable and reacts with oxidizing agents, releasing water and acetone as the reaction products . A violent runaway reaction happens when isopropanol comes into contact with a nitration bath . Isopropanol can be reacted with nitrous acid to form isopropyl nitrite and with mixed acids to form isopropyl nitrate .


Physical And Chemical Properties Analysis

Isopropanol is characterized by its high volatility and low boiling point, which is around 82.6 °C . Its melting point stands at -89 °C . The compound is fully miscible with most solvents, including water, ether, and chloroform . It’s also capable of dissolving a range of non-polar compounds .

Scientific Research Applications

Dehydration of Isopropanol

  • Summary of Application: The dehydration of isopropanol (IPA) is a crucial process in numerous industries, and the optimization of its efficiency and economic viability is essential .
  • Methods of Application: Various distillation processes, heat integration (HI) strategies, and process intensification (PI) techniques are employed for IPA dehydration . These include extractive distillation, heterogeneous azeotropic distillation, and pressure swing distillation .
  • Results or Outcomes: The integration of advanced distillation processes and PI techniques can improve the energy efficiency, product purity, and cost-effectiveness of IPA dehydration .

Solvent in Pharmaceutical Manufacturing

  • Summary of Application: Isopropyl alcohol serves as a crucial ingredient in the pharmaceutical industry, e.g., as a solvent for various active pharmaceutical ingredients in drug formulations .
  • Methods of Application: Isopropyl alcohol is used in the preparation of galenical preparations, with tables of comparison of the specific gravity, pH, color, odor, taste, changes on standing, and total extractive of the preparations .
  • Results or Outcomes: The use of isopropyl alcohol in pharmaceutical manufacturing has shown equivalent or greater potency than other solvents in certain applications .

Extraction and Purification of Nucleic Acids

  • Summary of Application: Isopropyl alcohol is used in the extraction and purification of nucleic acids .
  • Methods of Application: The specific methods of application can vary, but generally involve the use of isopropyl alcohol as a solvent in the extraction process .
  • Results or Outcomes: The use of isopropyl alcohol in this context can result in the successful extraction and purification of nucleic acids .

Preservation of Biological Specimens

  • Summary of Application: Isopropyl alcohol is used as a nontoxic alternative to formaldehyde for the preservation of biological specimens .
  • Methods of Application: Specimens are typically immersed in isopropyl alcohol for a certain period of time to ensure preservation .
  • Results or Outcomes: The use of isopropyl alcohol for preservation can effectively maintain the integrity of biological specimens .

Disinfectant Reagent

  • Summary of Application: Isopropyl alcohol is widely used as a disinfectant reagent .
  • Methods of Application: It is typically applied directly to the surface to be disinfected .
  • Results or Outcomes: Isopropyl alcohol has been shown to be effective in killing many types of bacteria and viruses, making it a valuable tool in infection control .

Chromatography

  • Summary of Application: Isopropyl alcohol is used in chromatography, a method used to separate mixtures .
  • Methods of Application: It is used as a solvent in the mobile phase of chromatography .
  • Results or Outcomes: The use of isopropyl alcohol in chromatography can result in the successful separation of components in a mixture .

Safety And Hazards

Isopropanol is a highly flammable liquid and vapor . It may cause mild skin irritation, serious eye irritation, respiratory irritation, and drowsiness or dizziness . Chronic exposure can lead to more serious health issues, such as respiratory problems, headaches, dizziness, and even damage to the central nervous system .

Future Directions

There is ongoing research into the development of a carbon-negative fermentation route to producing isopropanol from abundant, low-cost waste gas feedstocks . This approach could potentially be adapted to a wide range of commodity chemicals .

properties

IUPAC Name

propan-2-ol
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InChI

InChI=1S/C3H8O/c1-3(2)4/h3-4H,1-2H3
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InChI Key

KFZMGEQAYNKOFK-UHFFFAOYSA-N
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Canonical SMILES

CC(C)O
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Molecular Formula

C3H8O, Array, (CH3)2CHOH
Record name ISOPROPANOL
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DSSTOX Substance ID

DTXSID7020762
Record name Isopropanol
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Molecular Weight

60.10 g/mol
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Physical Description

Volatile, colorless liquid with a sharp musty odor like rubbing alcohol. Flash point of 53 °F. Vapors are heavier than air and mildly irritating to the eyes, nose, and throat. Density approximately 6.5 lb / gal. Used in making cosmetics, skin and hair preparations, pharmaceuticals, perfumes, lacquer formulations, dye solutions, antifreezes, soaps, window cleaners. Sold in 70% aqueous solution as rubbing alcohol., Dry Powder; Liquid; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals; Water or Solvent Wet Solid, Colorless liquid with the odor of rubbing alcohol; [NIOSH], Liquid, COLOURLESS LIQUID., clear, colourless, flammable liquid with a characteristic odour, Colorless liquid with the odor of rubbing alcohol.
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Boiling Point

180.5 °F at 760 mmHg (NTP, 1992), 82.3 °C at 760 mm Hg, 83 °C, 181 °F
Record name ISOPROPANOL
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Flash Point

53 °F (NTP, 1992), 12 °C, 12 °C, 53 °F (Closed cup), 75 °F (open cup) /91% isopropanol/, 11.7 °C c.c., 53 °F
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Record name ISOPROPYL ALCOHOL (2-PROPANOL)
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URL https://www.cdc.gov/niosh/npg/npgd0359.html
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Solubility

greater than or equal to 100 mg/mL at 72 °F (NTP, 1992), Miscible with alcohol, ether, chloroform; insoluble in salt solution, Very soluble in benzene, Miscible with most organic solvents, > 10% in alcohol, ether, and acetone, In water, infinitely soluble at 25 °C, 1000.0 mg/mL, Solubility in water: miscible, miscible with water, alcohol, ether and organic solvents, Miscible
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Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
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Density

0.785 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.78509 at 25 °C, Freezing point -89.5 °C; forms azeotrope with water (bp 80.37 °C, 760 mm Hg, density 0.83361 at 0 °C/4 °C) /Isopropanol 87.7% (wt/wt)/, % in saturated air: 5.8 (25 °C); density of saturated air: 1.06 (Air = 1); 1 mg/L = 408 ppm and 1 ppm = 2.45 mg/cu m at 25 °C, 760 mm Hg, Coefficient of expansion: 0.00107 per °C; density correction: 0.00082 per °C, Liquid heat capacity: 0.605 BTU/lb-F at 70 °F; Liquid thermal conductivity: 0.937 BTU-in/hr-sq ft-F at 70 °F; Saturated vapor density: 0.00717 lb/cu ft at 70 °F; Ideal gas heat capacity: 0.352 BTU/lb-F at 75 °F, Relative density (water = 1): 0.79, 0.785 (20°), 0.79
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Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
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Source Occupational Safety and Health Administration (OSHA)
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Explanation Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license.
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Source The National Institute for Occupational Safety and Health (NIOSH)
URL https://www.cdc.gov/niosh/npg/npgd0359.html
Description The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/
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Vapor Density

2.07 (NTP, 1992) - Heavier than air; will sink (Relative to Air), 2.1 (Air = 1), Relative vapor density (air = 1): 2.1, 2.07
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Vapor Pressure

33 mmHg at 68 °F ; 40 mmHg at 74.8 °F (NTP, 1992), 45.4 [mmHg], 45.4 mm Hg at 25 °C, Vapor pressure, kPa at 20 °C: 4.4, 33 mmHg
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Impurities

Anhydrous: acidity (0.002 wt%); alkalinity (0.0001 meq/l); water (0.1 wt% max).
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Product Name

Isopropyl Alcohol

Color/Form

Colorless liquid

CAS RN

67-63-0
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Melting Point

-127.3 °F (NTP, 1992), -87.9 °C, -90 °C, -127 °F
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Isopropanol
Reactant of Route 2
Isopropanol
Reactant of Route 3
Isopropanol
Reactant of Route 4
Isopropanol
Reactant of Route 5
Isopropanol
Reactant of Route 6
Isopropanol

Citations

For This Compound
676,000
Citations
RJ Slaughter, RW Mason, DMG Beasley… - Clinical …, 2014 - Taylor & Francis
Introduction. Isopropanol is a clear, colorless liquid with a fruity odor and a mild bitter taste. Most commonly found domestically as rubbing alcohol, isopropanol is also found in …
Number of citations: 168 www.tandfonline.com
S Abramson, AK Singh - Current opinion in nephrology and …, 2000 - journals.lww.com
… toxic than isopropanol. Hemodialysis is indicated for patients with an isopropanol level greater … Hemodialysis will remove both isopropanol and acetone effectively [32] . High-efficiency …
Number of citations: 114 journals.lww.com
T Jojima, M Inui, H Yukawa - Applied microbiology and biotechnology, 2008 - Springer
… production of isopropanol from glucose by genetically engineered E. coli. Isopropanol is … Most studies for isopropanol–butanol fermentation by clostridia so far relate to improvement …
Number of citations: 125 link.springer.com
T Hanai, S Atsumi, JC Liao - Applied and environmental …, 2007 - Am Soc Microbiol
… To our knowledge, this work is the first to produce isopropanol in E. coli, and the titer … is 1 mol isopropanol/mol glucose. The theoretical yield of isopropanol production was calculated …
Number of citations: 360 journals.asm.org
AB Trenwith - Journal of the Chemical Society, Faraday Transactions …, 1975 - pubs.rsc.org
The pyrolysis of isopropanol has been investigated at temperatures in the range 721–801 K and pressures between 10 and 100 Torr, using a KCl-coated silica reaction vessel. Under …
Number of citations: 57 pubs.rsc.org
R Tasar, C Wiegand, P Elsner - Contact dermatitis, 2021 - Wiley Online Library
Background The use of alcoholic‐based hand rubs (ABHRs) is an important tool for hand hygiene, especially in times of the COVID‐19 pandemic. Possible irritant effects of ABHR may …
Number of citations: 20 onlinelibrary.wiley.com
CB Alexander, AJ McBay, RP Hudson - Journal of Forensic Sciences, 1982 - astm.org
… of isopropyl alcohol (isopropanol) in their blood is described. The role of isopropanol in causing … The contribution of acetone, the major metabolite of isopropanol, to death is assessed. …
Number of citations: 63 www.astm.org
W Panjapakkul, MM El-Halwagi - ACS Sustainable Chemistry & …, 2018 - ACS Publications
Isopropanol is a widely used solvent and chemical. The growing demand for isopropanol, the declining supply of typical feedstocks for manufacturing isopropanol, and the increasing …
Number of citations: 34 pubs.acs.org
P Dürre - Applied microbiology and biotechnology, 1998 - Springer
Clostridial acetone/butanol fermentation used to rank second only to ethanol fermentation by yeast in its scale of production and thus is one of the largest biotechnological processes …
Number of citations: 442 link.springer.com
MR Green, J Sambrook - Cold Spring Harbor Protocols, 2017 - europepmc.org
… , precipitation with isopropanol is performed with 0.6-0.7 volume of alcohol. Isopropanol is … Precipitation with isopropanol, described here, is performed at room temperature to lessen …
Number of citations: 42 europepmc.org

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